Cas no 119302-91-9 (Rocuronium bromide)

Rocuronium bromide Properties

Names and Identifiers

• Rocuronium bromide
• [3-hydroxy-10,13-dimethyl-2-morpholin-4-yl-16-(1-prop-2-enyl-2,3,4,5-tetrahydropyrrol-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1h-cyclopenta[a]phenanthren-17-yl] acetate bromide
• ROCURONIUN BROMIDE
• 1-[(2b,3a,5a,16b,17b)-17-(Acetyloxy)-3-hydroxy-2-(4-morpholinyl)androstan-16-yl]-1-(2-propenyl)pyrrolidinium Bromide
• Esmeron
• Org-9426
• Zemuron
• Rocuronium Bromide／1-[17B-(acetyloxy)-3a-hydroxy2B-(4-morpholinyl)-5a-androstan-16B-yl]-1-(2-propenyl)pyrrolidinium bromide
• 1-[17B-(acetyloxy)-3a-hydroxy2B-(4-morpholinyl)-5a -androstan-16B-yl]-1-(2-propenyl)pyrrolidinium bromide
• 1-[(2,3a,5a,16,17)-17-(Acetyloxy)-3-hydroxy-2-(4-morpholinyl)androstan-16-yl]-1-(2-propenyl)pyrrolidinium Bromide
• Esmeron：Zemuron
• Eslax
• Rocuronium (Bromide)
• Rocuronium Bromide Isomers
• Rocuronium hydrobromide
• 1-[(2β,3α,5α,16β,17β)-17-(Acetyloxy)-3-hydroxy-2-(4-morpholinyl)andrcstan-16-y1]-1-propenylpyrrolidinium bromide
• 1-[17B-(Acetyloxy)-3a-hydroxy-2B-(4-morpholinyl)-5a-androstan-16B-yl]-1-(2-propenyl)pyrrolidiniumbromide
• Pyrrolidinium
• ROCURONIUM BROMIDE, EP5.4
• Zemuron,Esmeron
• RocuroniuM BroMideAPI
• I65MW4OFHZ
• ORG 9426
• ORG 9426 Bromide
• ROCURONIUM BROMIDE
• ROCURONIUM BROMIDE [INN]
• 1-[(2beta,3alpha,5alpha,16beta,17beta)-17-acetyloxy-3-hydroxy-2-(4-morpholinyl)-androstan-16-yl]-1(2-propenyl)pyrrolidinium bromide
• Rocuronium bromide [USAN:USP:INN:BAN]
• org9426
• AKOS025149635
• CAS-119302-91-9
• 17beta-acetoxy-16beta-(1-allylpyrrolidinium-1-yl)-3alpha-hydroxy-2beta-(morpholin-4-yl)-5alphaandrostane
• UNII-I65MW4OFHZ
• Pyrrolidinium, 1-[(2beta,3alpha,5alpha,16beta,17beta)-17-(acetyloxy)-3-hydroxy-2-(4-morpholinyl)androstan-16-yl]-1-(2-propenyl)-, bromide
• ROCURONIUM BROMIDE [USAN]
• (2beta,3alpha,5alpha,16beta,17beta)-17-(acetyloxy)-3-hydroxy-2-morpholin-4-yl-16-(1-prop-2-en-1-ylpyrrolidinium-1-yl)androstane bromide
• ORG 9426 (Bromide)
• Rocuronium bromide - EP
• 17beta-(acetyloxy)-3alpha-hydroxy-2beta-(morpholin-4-yl)-16beta-[1-(prop-2-en-1-yl)pyrrolidinium-1-yl]-5alpha-androstane
• BCP0726000028
• CHEBI:8885
• DTXSID7023566
• ROCURONIUM BROMIDE [USP-RS]
• rocuronii bromidum
• ROCURONIUM BROMIDE (EP MONOGRAPH)
• bromuro de rocuronio
• Tox21_112437
• ROCURONIUM BROMIDE [VANDF]
• BDBM50248153
• NCGC00167433-01
• (17beta-Acetoxy-3alpha-hydroxy-2beta-morpholino-5alpha-androstan-16beta-yl)-1-allyl-1-pyrrolidinium bromide
• 1-Allyl-1-(3alpha,17beta-dihydroxy-2beta-morpholino-5alpha-androstan-16beta-yl)pyrrolidinium bromide, 17-acetate
• Q27108171
• DTXCID503566
• ROCURONIUM BROMIDE (USP MONOGRAPH)
• 17beta-(acetyloxy)-3alpha-hydroxy-2beta-(morpholin-4-yl)-16beta-(1-(prop-2-en-1-yl)pyrrolidinium-1-yl)-5alpha-androstane
• Zemuron (TN)
• CHEMBL1200648
• PYRROLIDINIUM, 1-((2.BETA.,3.ALPHA.,5.ALPHA.,16.BETA.,17.BETA.)-17-(ACETYLOXY)-3-HYDROXY-2-(4-MORPHOLINYL)ANDROSTAN-16-YL)-1-(2-PROPENYL)-, BROMIDE
• 1-((2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-17-acetoxy-3-hydroxy-10,13-dimethyl-2-morpholinohexadecahydro-1H-cyclopenta[a]phenanthren-16-yl)-1-allylpyrrolidin-1-ium bromide
• [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-3-hydroxy-10,13-dimethyl-2-morpholin-4-yl-16-(1-prop-2-enylpyrrolidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate;bromide
• 1-[17beta-acetyloxy-3alpha-hydroxy-2beta-(4-morpholinyl)-5alpha-androstan-16beta-yl]-1-(2-propenyl)pyrrolidinium bromide
• SCHEMBL41320
• BR177300
• Rocuronium for peak identification, European Pharmacopoeia (EP) Reference Standard
• ROCURONIUM BROMIDE [ORANGE BOOK]
• Rocuronium bromide, European Pharmacopoeia (EP) Reference Standard
• ROCURONIUM BROMIDE [JAN]
• 119302-91-9
• Rocuronium bromide, >=98% (perchloric acid titration)
• Rocuronium bromide, United States Pharmacopeia (USP) Reference Standard
• HY-17440
• ROCURONIUM BROMIDE [MART.]
• bromure de rocuronium
• AC-2004
• Rocuronium bromide (JAN/USP/INN)
• AS-13323
• s1397
• ROCURONIUM BROMIDE [EP MONOGRAPH]
• ROCURONIUM BROMIDE [MI]
• OYTJKRAYGYRUJK-FMCCZJBLSA-M
• M03AC09
• CCG-270222
• CS-1467
• Q-101010
• R0099
• (+)-ROCURONIUM BROMIDE
• ROCURONIUM BROMIDE (MART.)
• Pyrrolidinium, 1-((2beta,3alpha,5alpha,16beta,17beta)-17-(acetyloxy)-3-hydroxy-2-(4-morpholinyl)androstan-16-yl)-1-(2-propenyl)-, bromide
• 111GE014
• RocuroniumBromide
• ROCURONIUM BROMIDE (USP-RS)
• ROCURONIUM BROMIDE [WHO-DD]
• Rocuronium bromide (USAN:USP:INN:BAN)
• HMS3884O13
• 1-((2S,3S,8R,9S,10S,13S,14S,16S,17R)-17-acetoxy-3-hydroxy-10,13-dimethyl-2-morpholinohexadecahydro-1H-cyclopenta[a]phenanthren-16-yl)-1-allylpyrrolidinium bromide
• ROCURONIUM BROMIDE [USP MONOGRAPH]
• D00765
• Rocuronium bromide; 1-[17ss-(Acetyloxy)-3a-hydroxy-2ss-(morpholin-4-yl)-5a-androstan-16ss-yl]-1-(prop-2-enyl)pyrrolidinium bromide
• GLXC-03035
• [3-Hydroxy-10,13-dimethyl-2-morpholin-4-yl-16-(1-prop-2-enyl-2,3,4,5-tetrahydropyrrol-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate bromide
• RocuroniuM BroMide IsoMers
• +Expand

• MDL： MFCD00867768
• InChIKey： OYTJKRAYGYRUJK-FMCCZJBLSA-M
• Inchi： 1S/C32H53N2O4.BrH/c1-5-14-34(15-6-7-16-34)28-20-26-24-9-8-23-19-29(36)27(33-12-17-37-18-13-33)21-32(23,4)25(24)10-11-31(26,3)30(28)38-22(2)35;/h5,23-30,36H,1,6-21H2,2-4H3;1H/q+1;/p-1/t23-,24+,25-,26-,27-,28-,29-,30-,31-,32-;/m0./s1
• SMILES： [Br-].O(C(C([H])([H])[H])=O)[C@@]1([H])[C@]([H])(C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])[C@@]4([H])C([H])([H])[C@@]([H])([C@]([H])(C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]21C([H])([H])[H])N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])O[H])[N+]1(C([H])([H])C([H])=C([H])[H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 608.31900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 608.319
• Heavy Atom Count: 39
• Complexity: 898
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 59

Experimental Properties

• LogP: 1.30820
• PSA: 59.00000
• Merck: 8246
• Melting Point: 169°C(lit.)
• Flash Point: No data available
• Solubility: H2O: soluble100mg/mL, clear, light yellow
• Color/Form: crystallization
• Specific Rotation: +26 ~ +30° (c=1, 0.05N HCl)
• Density: ==

Rocuronium bromide Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H316-H320
• Warning Statement： P264-P305+P351+P338+P337+P313-P332+P313
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Signal Word：Warning

Rocuronium bromide Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%